Cas no 80483-13-2 (L-Galactopyranosylbromide, 6-deoxy-, triacetate (9CI))
80483-13-2 structure
Product Name:L-Galactopyranosylbromide, 6-deoxy-, triacetate (9CI)
CAS No:80483-13-2
MF:C12H17BrO7
MW:353.163183927536
CID:707705
PubChem ID:11473643
Update Time:2025-04-19
L-Galactopyranosylbromide, 6-deoxy-, triacetate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Galactopyranosylbromide, 6-deoxy-, triacetate (9CI)
- ACETOBROMOFUCOSE
- tri-O-acetyl-alpha-l-fucopyranosyl bromide
- 2,3,4-Tri-O-acetyl-a-L-fucopyranosyl bromide
- SCHEMBL2614792
- A-L-Galactopyranosyl bromide, 6-deoxy-, 2,3,4-triacetate
- (2S,3S,4R,5R,6S)-4,5-bis(acetyloxy)-2-bromo-6-methyloxan-3-yl acetate
- (2S,3S,4R,5R,6S)-2-bromo-6-methyltetrahydro-2H-pyran-3,4,5-triyl triacetate
- [(2S,3R,4R,5S,6S)-4,5-diacetyloxy-6-bromo-2-methyloxan-3-yl] acetate
- 80483-13-2
- 16741-27-8
-
- Inchi: 1S/C12H17BrO7/c1-5-9(18-6(2)14)10(19-7(3)15)11(12(13)17-5)20-8(4)16/h5,9-12H,1-4H3/t5-,9+,10+,11-,12+/m0/s1
- InChI Key: XUZQAPSYNYIKSR-BSOOIWJMSA-N
- SMILES: Br[C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 352.01577g/mol
- Monoisotopic Mass: 352.01577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 88.1Ų
L-Galactopyranosylbromide, 6-deoxy-, triacetate (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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